2,5-Dibromoisonicotinaldehyde

• IUPAC Name: 2,5-dibromopyridine-4-carbaldehyde
• InChI: InChI=1S/C6H3Br2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-3H
• InChI Key: HCRBYBOKTOIPCM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Br)Br)C=O
• Molecular Formula: C6H3Br2NO
• DSSTOX Substance ID: DTXSID00649913
• Molecular Weight: 264.90 g/mol
• CAS RN: 959244-28-1

Description

Synthesis Analysis

The synthesis of brominated aromatic compounds is often achieved through direct halogenation reactions. For instance, the synthesis of 5-bromo-2,2'-bipyridine and 5,5'-dibromo-2,2'-bipyridine is reported through the direct bromination of 2,2'-bipyridine hydrobromide salt . Similarly, 2,5-Dibromoisonicotinaldehyde could potentially be synthesized through direct bromination of isonicotinaldehyde under appropriate conditions. The use of radical decarboxylative bromination for the synthesis of related compounds also suggests alternative synthetic routes that could be explored for 2,5-Dibromoisonicotinaldehyde .

Molecular Structure Analysis

The molecular structure of brominated aromatic compounds can be characterized by techniques such as X-ray crystallography. For example, the structural characterization of dibromo- and hexabromoporphyrins was achieved using this method . The molecular structure of 2,5-Dibromoisonicotinaldehyde would likely show the influence of the bromine atoms on the electronic distribution within the aromatic ring, potentially affecting its reactivity and interaction with other molecules.

Chemical Reactions Analysis

Brominated compounds are often used in organic synthesis due to their reactivity. For example, 2,3-dibromobenzonorbornadiene was used in the synthesis of benzoannelated trimers . The presence of bromine in 2,5-Dibromoisonicotinaldehyde would make it a candidate for use in various organic transformations, such as coupling reactions or as a precursor for further functionalization.

Physical and Chemical Properties Analysis

The physical and chemical properties of brominated aromatic compounds can vary widely depending on the specific structure and substitution pattern. For instance, the solubility, melting point, and stability can be influenced by the presence of bromine atoms. The papers provided do not offer direct information on the properties of 2,5-Dibromoisonicotinaldehyde, but by analogy to similar compounds, it can be inferred that the bromine atoms would increase its density and potentially its boiling point compared to the non-brominated parent compound .

Safety And Hazards

2,5-Dibromoisonicotinaldehyde is classified as Acute toxicity, Oral (Category 3), H301 according to Regulation (EC) No 1272/2008. It is toxic if swallowed and should be handled with care.